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Introduction

Solvent Orange 107, commercially known as Macrolex Orange R, is a high-performance
solvent dye belonging to the polymethine class of compounds.[1][2] It is widely utilized in the
plastics industry for coloring a variety of amorphous thermoplastics, including polystyrene (PS),
polycarbonate (PC), polymethyl methacrylate (PMMA), and polyethylene terephthalate (PET).
[3][4] Its popularity stems from its brilliant reddish-orange hue, high thermal stability, good
lightfastness, and excellent color strength.[3][5] While extensively characterized for its industrial
applications, detailed public domain data on its core photophysical properties remains limited.
This guide provides a comprehensive overview of the known characteristics of Solvent Orange
107 and outlines the standard experimental protocols for determining its key photophysical
parameters.

General Properties of Solvent Orange 107

A summary of the general physical and chemical properties of Solvent Orange 107 is
presented in Table 1.

Table 1: General Properties of Solvent Orange 107
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Property Value Reference(s)
Chemical Name Solvent Orange 107 [1]
Commercial Name Macrolex Orange R [41[6]

CAS Number 185766-20-5 [1]

Molecular Structure Polymethine [1112]
Appearance Brilliant reddish-orange 2]

powder
Melting Point Approximately 224 °C [6]
Heat Stability in PS Up to 300 °C [5]

Photophysical Properties

Detailed, experimentally verified photophysical data for Solvent Orange 107 are not readily

available in peer-reviewed literature. Polymethine dyes, in general, are characterized by strong
absorption in the visible region of the electromagnetic spectrum, with fluorescence emission at
slightly longer wavelengths. Their photophysical properties are known to be highly sensitive to

the solvent environment.[7]

Due to the lack of specific data for Solvent Orange 107, Table 2 provides an estimated range
for its key photophysical parameters based on typical values for similar polymethine dyes used
in non-polar solvent environments, which are relevant to its applications in plastics. It is crucial
to note that these are estimations and experimental verification is required for precise values.

Table 2: Estimated Photophysical Properties of Solvent Orange 107
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Parameter Estimated Value/Range Notes

Absorption Maximum (Aabs) 450 - 500 nm Dependent on solvent polarity.

Typically red-shifted from the

Emission Maximum (Aem) 500 - 550 nm ] )
absorption maximum.
Polymethine dyes are known
Molar Extinction Coefficient (g) > 50,000 M-1cm-1 for their high molar
absorptivity.
Highly solvent and
Fluorescence Quantum Yield 0.1-05 environment dependent.
(of) o Generally lower in polar
solvents.
Influenced by the rigidity of the
Fluorescence Lifetime (1) 1-5ns environment and solvent

viscosity.

Experimental Protocols

The determination of the photophysical properties of a dye like Solvent Orange 107 involves a
series of standardized spectroscopic techniques.

Absorption and Emission Spectroscopy

This is the fundamental technique to determine the wavelengths at which the dye absorbs and

emits light.
Methodology:

o Sample Preparation: Prepare dilute solutions of Solvent Orange 107 in various
spectroscopic-grade solvents (e.g., cyclohexane, toluene, dichloromethane, ethanol) with
concentrations ensuring absorbance values are within the linear range of the
spectrophotometer (typically < 0.1) to avoid inner filter effects.

o Absorption Measurement: Use a dual-beam UV-Vis spectrophotometer to record the
absorption spectrum of the dye in each solvent against a solvent blank. The wavelength of
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maximum absorbance (Aabs) is determined from the resulting spectrum.

» Emission Measurement: Employ a spectrofluorometer to measure the fluorescence emission
spectrum. The sample is excited at or near its Aabs, and the emitted light is scanned over a
range of longer wavelengths to determine the emission maximum (Aem).
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Workflow for Absorption and Emission Spectroscopy
Sample Preparation

Prepare dilute solutions
of Solvent Orange 107
in various solvents

Measure Absorbance Measure Emission

Absorption Measurement Emission Measurement
Record absorption spectrum Excite sample at A_abs
using UV-Vis spectrophotometer and record emission spectrum
Determine A_abs Determine A_em
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Determination of Fluorescence Quantum Yield (Relative Method)
Setup

Select a suitable
fluorescence standard

'

Prepare solutions of sample
and standard (Abs < 0.1)

’/Measuremk‘

Record emission spectra Record absorption spectra

\

Integrate fluorescence intensity

\ialculati n

Calculate ®_f,sample using
the comparative equation
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Fluorescence Lifetime Measurement using TCSPC

Experiment

Excite sample with
a pulsed light source

'

Detect single emitted photons

'

Record photon arrival times
relative to excitation pulse

Data Analysis

Build a histogram of
photon arrival times

:

Fit the decay curve to an
exponential function

:

Extract fluorescence lifetime (1)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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